Cas no 1428652-84-9 (4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol)

• Product Name: 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol
• CAS No: 1428652-84-9
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD26407020
• CID: 4599206
• PubChem ID: 71743891
• Update Time: 2025-11-02

4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-5,6,7,8-TETRAHYDROISOQUINOLIN-8-OL
• (rac)-4-bromo-5,6,7,8-tetrahydro-isoquinolin-8-ol
• 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol

• MDL： MFCD26407020
• Inchi： 1S/C9H10BrNO/c10-8-5-11-4-7-6(8)2-1-3-9(7)12/h4-5,9,12H,1-3H2
• InChI Key： WAUCFCDXBSONNH-UHFFFAOYSA-N
• SMILES： C1C2=C(CCCC2O)C(Br)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol

Recent Advances in the Study of 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol (CAS: 1428652-84-9)

The compound 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol (CAS: 1428652-84-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its structural similarity to biologically active isoquinoline derivatives, which are known to exhibit a wide range of pharmacological activities, including antimicrobial, anticancer, and neuroprotective effects. Recent studies have focused on elucidating the synthetic pathways, biological activities, and potential therapeutic applications of this compound.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthetic optimization of 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol, highlighting its role as a key intermediate in the synthesis of more complex molecules. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The researchers also investigated its reactivity under various conditions, providing valuable insights into its potential for further functionalization.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its inhibitory activity against specific enzymes implicated in neurodegenerative diseases. The results demonstrated moderate to strong inhibition, suggesting its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases. The study also included molecular docking simulations to predict the binding interactions between the compound and the target enzymes.

Further research has explored the compound's potential in oncology. A preclinical study published in Cancer Research investigated the cytotoxic effects of 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol on various cancer cell lines. The findings revealed that the compound induces apoptosis in cancer cells through a mechanism involving the activation of specific signaling pathways. These results underscore its potential as a candidate for further development in anticancer drug discovery.

In addition to its biological activities, recent advancements in the scalable synthesis of 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol have been reported. A team of chemists developed a more efficient and environmentally friendly synthetic route, reducing the number of steps and improving overall yield. This progress is critical for facilitating large-scale production and enabling further pharmacological evaluation.

In conclusion, the compound 4-bromo-5,6,7,8-tetrahydroisoquinolin-8-ol (CAS: 1428652-84-9) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from neurodegenerative disease treatment to oncology. Ongoing research continues to uncover its full potential, and future studies are expected to explore its pharmacokinetics, toxicity profiles, and in vivo efficacy. The integration of computational and experimental approaches will likely play a pivotal role in advancing this compound toward clinical applications.